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Compound of Interest

Compound Name: Celangulin XIX

Cat. No.: B15135923

For Immediate Release

Yangling, Shaanxi — November 28, 2025 — Researchers in the field of pesticide science are
continuously exploring novel compounds for effective and sustainable pest management.
Among these, the Celangulin family of natural products, derived from the plant Celastrus
angulatus, has demonstrated significant insecticidal properties. This guide provides a
comprehensive comparison of the insecticidal spectrum of Celangulin V, a prominent member
of this family, with other conventional insecticides.

A Note on Celangulin XIX: While this guide aims to confirm the insecticidal spectrum of
Celangulin XIX, a thorough review of the current scientific literature did not yield specific data
for this particular compound. The research community has primarily focused on Celangulin V
as a representative of this class of insecticides. Therefore, the data and comparisons
presented herein are based on studies conducted on Celangulin V and a general "celangulin”
formulation, providing a strong foundational understanding of the potential of the broader
Celangulin family.

Broad-Spectrum Efficacy Against Key Agricultural
Pests

Celangulin exhibits a range of insecticidal activities, including stomach poisoning, antifeedant
effects, and contact toxicity.[1] Its efficacy has been demonstrated against a variety of
economically important agricultural pests.
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The insecticidal spectrum of Celangulin includes, but is not limited to:

e Lepidoptera:

[¢]

Cabbage Worm (Pieris rapae)

[e]

Diamondback Moth (Plutella xylostella)[1]

o

Cabbage Armyworm (Mamestra brassicae)[1]

o

Cotton Bridge Worm (Prodenia litura)[1]

[¢]

Oriental Armyworm (Mythimna separata)
e Hemiptera:

o Aphids (Aphidoidea)[1]

o Bird Cherry-Oat Aphid (Rhopalosiphum padi)
e Hymenoptera:

o Red Imported Fire Ant (Solenopsis invicta)

Quantitative Comparison of Insecticidal Activity

To provide a clear benchmark of Celangulin's potency, the following tables summarize key
performance indicators such as the median lethal dose (LD50), median lethal concentration
(LC50), and median knockdown dose (KD50) against various insect species, compared with
commonly used synthetic insecticides.

Table 1: Comparative Stomach Toxicity (LC50/KD50) of Celangulin V and Other Insecticides
against Lepidopteran Pests
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LC50 / KD50 (pglg

Insecticide Target Pest Bioassay Method
or ppm)

Celangulin V Mythimna separata Not Specified KD50: 301.0 ug/g
Emamectin Benzoate Spodoptera frugiperda  Topical Application LC50: 0.16 ppm
Chlorantraniliprole Spodoptera frugiperda  Topical Application LC50: 0.28 ppm
Spinetoram Spodoptera frugiperda  Topical Application LC50: 0.44 ppm
Chlorfluazuron Plutella xylostella Not Specified LC50: 0.0006 mg/mL

) Plutella xylostella (3rd ) LC50: 0.647 ppm
Spinosad ) Leaf Dip

instar) (48h)
) N LC50: 0.035 mg/mL

A-cyhalothrin Plutella xylostella Not Specified

(on cabbage)

Table 2: Comparative Contact Toxicity (LD50/LC50) of Celangulin and Other Insecticides

against Hemipteran and Hymenopteran Pests

Insecticide Target Pest Bioassay Method LD50 / LC50
) Solenopsis invicta N LD50: 0.046 ng/ant
Celangulin Not Specified
(large workers) (24h)
] ] Solenopsis invicta N LD50: 0.200 ng/ant
Azadirachtin Not Specified
(large workers) (24h)
) Solenopsis invicta N LD50: 544.610 ng/ant
Veratramine Not Specified

(large workers)

(24h)

A-cyhalothrin

Rhopalosiphum padi

Coated Glass Vial

LC50: 8.18 ng a.i./cm?

LC50: 4.61 pg/mL

Sulfoxaflor Rhopalosiphum padi Not Specified
(24h)
o _ , - LC50: 111.82 pg/mL
Acetamiprid Rhopalosiphum padi Not Specified
(24h)
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Mechanism of Action: Targeting the V-ATPase
Proton Pump

The primary mode of action for Celangulin V is believed to be the disruption of the insect's
digestive system. It specifically targets the vacuolar-type H+-ATPase (V-ATPase) located in the
apical membrane of midgut cells. This enzyme is crucial for energizing ion transport and
maintaining the steep pH gradient necessary for digestion and nutrient absorption in insects.
By inhibiting V-ATPase, Celangulin V disrupts these vital physiological processes, leading to

insect mortality.

Midgut Epithelial Cell (Low pH)
Hydrolysis
(== -D
ADP + Pi
Proton Pump
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Click to download full resolution via product page
Proposed mechanism of Celangulin V action on insect midgut V-ATPase.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are the protocols for the key bioassays used to determine the insecticidal spectrum of

Celangulin.

Stomach and Contact Toxicity: Leaf-Dip Bioassay

This method is widely used to assess the oral and contact toxicity of insecticides on
phytophagous insects.
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Workflow:

Prepare Serial Dilutions of Test Compound

:

Dip Fresh Leaves in Each Dilution (e.g., 10-30s)

:

Air-Dry Treated Leaves

l

Place Individual Leaves in Petri Dishes

l

Introduce Test Insects (e.g., 10-20 larvae)

l

Incubate Under Controlled Conditions
(e.g., 25°C, 16:8 L:D)

l

Assess Mortality at Predetermined Intervals
(e.g., 24, 48, 72h)

l

Analyze Data Using Probit Analysis to Determine LC50

Click to download full resolution via product page

Workflow for a standard leaf-dip insecticidal bioassay.
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Detailed Steps:

o Preparation of Test Solutions: A stock solution of the test compound is prepared in an
appropriate solvent and serially diluted to obtain a range of concentrations. A control group
using only the solvent is also prepared.

o Leaf Treatment: Fresh, undamaged leaves from the host plant are immersed in each test
solution for a uniform duration (e.g., 10-30 seconds).

e Drying: The treated leaves are allowed to air-dry completely in a fume hood.

o Experimental Setup: Each treated leaf is placed in a separate petri dish lined with moist filter
paper to maintain turgidity.

¢ Insect Introduction: A predetermined number of test insects (e.g., 10-20 larvae of a specific
instar) are introduced into each petri dish.

e Incubation: The petri dishes are maintained under controlled environmental conditions (e.g.,
25 £ 2°C, 60-70% relative humidity, and a 16:8 hour light:dark photoperiod).

» Mortality Assessment: The number of dead insects is recorded at specific time points (e.g.,
24, 48, and 72 hours). Mortality is typically defined as the inability of the insect to make
coordinated movements when gently prodded.

o Data Analysis: The mortality data is corrected for any control mortality using Abbott's formula.
A probit analysis is then performed to calculate the LC50 value.

Antifeedant Activity: No-Choice Leaf Disc Bioassay

This assay is designed to evaluate the feeding deterrence of a compound when the insect has
no alternative food source.

Workflow:
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Prepare Serial Dilutions of Test Compound Cut Leaf Discs of Uniform Size

~

Treat Leaf Discs with Test Solutions

:

Air-Dry Treated Discs

Y

Place One Treated Disc in Each Petri Dish Pre-starve Test Insects (e.g., 2-4 hours)

S~

Introduce One Larva per Dish

:

Incubate for a Set Period (e.g., 24h)

l

Measure Consumed Leaf Area

;

Calculate Feeding Deterrence Index

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unveiling the Insecticidal Promise of Celangulin: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135923#confirming-the-insecticidal-spectrum-of-
celangulin-xix]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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